molecular formula Cl4Ir-4 B3365854 Iridium muriate CAS No. 12645-45-3

Iridium muriate

Cat. No. B3365854
CAS RN: 12645-45-3
M. Wt: 334 g/mol
InChI Key: YOLNUNVVUJULQZ-UHFFFAOYSA-J
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Description

Iridium muriate, also known as Iridium(III) chloride, is a chemical compound with the formula IrCl3 . It is used primarily in laboratory settings . It is not recommended for use in food, drugs, pesticides, or biocidal products .


Synthesis Analysis

This compound can be synthesized using various methods. For instance, alloy fragmentation, molten acid leaching, molten salt chlorination, pressurized chlorination, and electrochemical dissolution are effective dissolution methods . Iridium catalysts are widely used in natural product synthesis .


Molecular Structure Analysis

The structure of this compound features a square planar backbone consisting of two C = C π-bonds and two nitrogen atoms supplemented with a chloride ion .


Chemical Reactions Analysis

This compound has been used in the total synthesis of natural products via iridium catalysis . It has also been studied for its impact on the electrochemical dissolution of iridium, which could pave the way towards green recycling of this precious metal .


Physical And Chemical Properties Analysis

This compound is silvery white in color and is the most corrosion-resistant metal known . It has a face-centered cubic structure . This metal is very hard and brittle and hence quite difficult to machine and work . It remains unaffected by air, water, and acids .

Mechanism of Action

Iridium-based compounds, including iridium muriate, have shown promising anticancer activity. The mechanism of action is related to oncosis, a relatively less explored cell death mode compared to apoptosis .

Safety and Hazards

Iridium muriate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to handle it with protective gloves, clothing, eye protection, and face protection .

Future Directions

The future of iridium muriate lies in its potential applications in various fields. For instance, it is being studied for its potential use as an anticancer agent . Furthermore, companies like Iridium Communications Inc. are exploring new directions for the use of iridium .

properties

IUPAC Name

iridium;tetrachloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/4ClH.Ir/h4*1H;/p-4
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOLNUNVVUJULQZ-UHFFFAOYSA-J
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Cl-].[Cl-].[Cl-].[Cl-].[Ir]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Cl4Ir-4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

12645-45-3
Record name Iridium chloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012645453
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Iridium chloride
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URL https://echa.europa.eu/substance-information/-/substanceinfo/100.032.480
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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